5,6-trans-Vitamin D2

• CAS No.: 51744-66-2
• Product Name: 5,6-trans-Vitamin D2
• Molecular Formula: C28H44O
• Molecular Weight: 396.659
• IUPAC Name: (3E)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
• Standard InChI: InChI=1S/C28H44O/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(29)14-11-21(24)4/h9-10,12-13,19-20,22,25-27,29H,4,7-8,11,14-18H2,1-3,5-6H3/b10-9+,23-12+,24-13+/t20-,22+,25?,26+,27-,28+/m0/s1
• Standard InChIKey: MECHNRXZTMCUDQ-HJEOZGDWSA-N
• SMILES: CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
• Appearance: White to Pale Yellow Solid
• Melting Point: 99-102°C
• Description: 5,6-trans-Vitamin D2 is an isomer of vitamin D2. Vitamin D2 is commonly used for the prevention and treatment of vitamin D deficiency and associated disease, and also used for hypoparathyroidism.
• Synonyms: Vitamin D2 EP Impurity A; Ergocalciferol EP Impurity A; (3E)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
• PubChem Compound: 131698564
• Last Modified: Nov 11 2021